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Compound of Interest

Compound Name: Titanium(1V) oxysulfate

Cat. No.: B8193013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure, synthesis, and
thermal properties of Titanium(lV) Oxysulfate Hydrate (TIOSOa4-xH20). The information
presented is collated from peer-reviewed scientific literature and is intended to serve as a
comprehensive resource for professionals in research and development.

Introduction

Titanium(lV) oxysulfate, also known as titanyl sulfate, is a key intermediate in the sulfate
process for producing titanium dioxide (TiOz), a widely used white pigment.[1][2][3][4] The
hydrated form, TIOSOa4-xH20, is of significant interest due to its role in the controlled hydrolysis
step that ultimately determines the properties of the final TiO2 product.[3][5] Understanding its
crystal structure is crucial for controlling the morphology and characteristics of derived
materials. The structure of titanium(lV) oxysulfate consists of a dense polymeric network
featuring octahedral titanium centers and tetrahedral sulfur centers.[6][7]

Crystal Structure and Physicochemical Data

The crystal structure of titanium(lV) oxysulfate has been determined for both its anhydrous
and monohydrated forms. The fundamental structural motif consists of zigzag chains of corner-
sharing TiOe octahedra linked by bridging oxo-ligands.[8][9] These chains are further
interconnected by sulfate (SO42™) groups, creating a robust three-dimensional framework.[8]
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Each sulfate tetrahedron bridges four distinct TiOe octahedra.[9] In the hydrated form, a

terminal water molecule coordinates to the titanium center.[7][9]

Table 1: Crystallographic Data for Titanium(lV) Oxysulfate Compounds

Parameter TiOSO4 (Anhydrous) TiOS04-H20 (Monohydrate)
Crystal System Orthorhombic Orthorhombic
_ Pnma (centrosymmetric,
Space Group Pnma (centrosymmetric) )
structure redetermined)
) Data not specified in available
Unit Cell (a) 1095.3(3) pm
abstracts
] Data not specified in available
Unit Cell (b) 515.2(1) pm
abstracts
) Data not specified in available
Unit Cell (c) 642.6(1) pm

abstracts

-O-Ti-O- zigzag chains

connected by sulfate groups.

Key Features
[8] Structure features empty

pentagonal tunnels.[10]

-O-Ti-O- zigzag chains. One
Ti-OS bond is replaced by a Ti-
OH:z bond.[7]

Data sourced from powder X-ray diffraction data.[8]

Table 2: Thermal Decomposition Characteristics
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Compound Event Temperature (°C) Product(s)

TiOSO4-H20 Loss of crystal water ~310 Anhydrous TiOSOa
Two-step

Liberation of SOs 485 decomposition

(Decomposition) character observed in

TG/DTG/DTA.[8]

] Reversible Phase
TiOSOa4 (Anhydrous) - ~330
Transition

Decomposition to TiO2  ~525 Anatase TiO2

Data sourced from thermogravimetric analysis (TGA), differential thermal analysis (DTA), and
differential thermogravimetry (DTG).[8] A study on TiOSOa4-2H20 also identified intermediate
structures during its thermal decomposition using high-temperature FTIR and XRD.[11]

Experimental Protocols
Synthesis of Titanium(lV) Oxysulfate Hydrate

Method 1: From Titanium Dioxide (General Industrial Method) This method is commonly
employed in the initial stages of the sulfate process for TiO2 production.

Reaction Setup: Place titanium dioxide (TiOz) or a titanium-containing ore like ilmenite into a
reaction vessel capable of handling concentrated sulfuric acid at elevated temperatures.

» Acid Digestion: Add concentrated (65-95 wt%) sulfuric acid (H2SOa) to the titanium source.[8]

o Heating: Heat the mixture. The reaction of TiO2 with fuming sulfuric acid yields the titanyl
sulfate compound.[12] The degree of hydration in the resulting TIOSOa4-xH20 product is
dependent on the water content of the sulfuric acid used.[8]

e |solation: Upon cooling, the solid titanium(lV) oxysulfate hydrate can be isolated from the

reaction mixture.

Method 2: From Potassium Titanyl Oxalate This laboratory-scale synthesis provides a route to
obtaining titanyl sulfate from a different precursor.[7]
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e Precursor: Start with potassium titanyl oxalate dihydrate (K2TiO(C204)2:2H20).
o Reaction: Treat the precursor salt with hot, aqueous sulfuric acid.

o Decomposition: The hot acid degrades the oxalate ligands, resulting in the formation of
potassium sulfate (K2S0Oa), titanium oxysulfate (TIOSOa4), carbon monoxide (CO), carbon
dioxide (CO32), and water. The overall reaction is: K2TiO(C204)2:2H20 + 2H2S04 — K2SOa +
TiOSOa4 + 2CO + 2C0O2 + 4H20.[7]

 Purification: The desired TiOSOa4 product must then be separated from the potassium sulfate
and other byproducts.

Characterization Methods

X-ray Diffraction (XRD) XRD is the primary technique used to determine the crystal structure,
including the unit cell dimensions and space group, of TiIOSOa4 and its hydrates. Powder XRD is
particularly useful for these materials.[8] The average crystallite size can be estimated from the
diffraction peak broadening using the Scherrer equation.[5]

Thermogravimetric Analysis (TGA) TGA is employed to study the thermal stability and
decomposition pathway of titanium(lV) oxysulfate hydrate. By monitoring the mass loss as a
function of temperature, one can identify the temperatures at which water of hydration is lost
and when the sulfate groups decompose to SOs, leading to the formation of TiO2.[8][13]

Fourier-Transform Infrared Spectroscopy (FTIR) FTIR spectroscopy helps in identifying the
functional groups present in the material. It can be used to confirm the presence of sulfate ions
(SO427) and water molecules and to study the changes in bonding during thermal
decomposition, often in conjunction with high-temperature stages.[11]

Diagrams and Workflows
Synthesis Pathway

The following diagram illustrates a generalized workflow for the synthesis of Titanium(IV)
Oxysulfate Hydrate from a titanium precursor.
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Caption: Generalized synthesis workflow for Titanium(lV) Oxysulfate Hydrate.

Thermal Decomposition Pathway

This diagram illustrates the sequential decomposition of Titanium(lV) Oxysulfate Monohydrate

upon heating.
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Caption: Thermal decomposition pathway of TIOSOa4-H20 to Anatase TiOs-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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